2-(dimethylamino)-2-(1H-pyrrol-2-yl)acetonitrile

• IUPAC Name: 2-(dimethylamino)-2-(1H-pyrrol-2-yl)acetonitrile
• InChI: InChI=1S/C8H11N3/c1-11(2)8(6-9)7-4-3-5-10-7/h3-5,8,10H,1-2H3
• InChI Key: WKQHSDZQLQQWFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C#N)C1=CC=CN1
• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• CAS No.: 117067-98-8

Description

2-(dimethylamino)-2-(1H-pyrrol-2-yl)acetonitrile is a useful research compound. Its molecular formula is C8H11N3 and its molecular weight is 149.197. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry

Pyrrole derivatives, including structures similar to 2-(dimethylamino)-2-(1H-pyrrol-2-yl)acetonitrile, have been extensively studied for their applications in supramolecular chemistry. Calix[4]pyrroles, for instance, have been utilized to construct supramolecular capsules through self-assembly processes. These capsules exhibit potential for hosting guest molecules, thus offering applications in molecular recognition and encapsulation (P. Ballester, 2011).

Biological Activity and Drug Design

Pyrrole-based compounds are known for their wide range of biological activities, making them valuable in drug discovery and development. Recent literature highlights the role of pyrrole structures in synthesizing compounds with anticancer, antimicrobial, and antiviral properties. The unique chemical framework of pyrroles, including derivatives similar to this compound, allows for the design of molecules with targeted biological activities (Giovanna Li Petri et al., 2020).

Analytical Chemistry Applications

In analytical chemistry, pyrrole derivatives have been used as components in the development of sensitive and selective analytical methods. Their structural properties facilitate the design of electrochemical sensors and chromogenic agents, enabling the detection of various analytes with high precision. This aspect underscores the potential for compounds like this compound to contribute to advancements in analytical methodologies (M. Deepa et al., 2017).

Materials Science

Pyrrole derivatives have also found applications in materials science, particularly in the synthesis of conductive polymers and novel materials with specific optical or electronic properties. Their versatility in chemical modifications allows for the creation of materials with tailored functionalities, which can be applied in various technological domains (P. Jandera, 2011).